Cas no 2097958-23-9 (2-(Aminomethyl)-2-fluoro-4-methoxybutan-1-amine dihydrochloride)

• Product Name: 2-(Aminomethyl)-2-fluoro-4-methoxybutan-1-amine dihydrochloride
• CAS No: 2097958-23-9
• MF: C₆H₁₇Cl₂FN₂O
• MW: 223.116383314133
• CID: 4773278
• Update Time: 2025-07-02

2-(Aminomethyl)-2-fluoro-4-methoxybutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2-fluoro-4-methoxybutan-1-amine dihydrochloride
• 2-fluoro-2-(2-methoxyethyl)propane-1,3-diamine;dihydrochloride
• 2-(Aminomethyl)-2-fluoro-4-methoxybutan-1-amine dihydrochloride

• Inchi： 1S/C6H15FN2O.2ClH/c1-10-3-2-6(7,4-8)5-9;;/h2-5,8-9H2,1H3;2*1H
• InChI Key： JURVCOJCGJZFJF-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(CN)(CN)CCOC

Computed Properties

• Exact Mass: 222.0701967 g/mol
• Monoisotopic Mass: 222.0701967 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 85.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.11
• Topological Polar Surface Area: 61.3

Additional information on 2-(Aminomethyl)-2-fluoro-4-methoxybutan-1-amine dihydrochloride

Research Update on 2-(Aminomethyl)-2-fluoro-4-methoxybutan-1-amine Dihydrochloride (CAS: 2097958-23-9)

Recent advancements in the field of chemical biology and medicinal chemistry have brought attention to the compound 2-(Aminomethyl)-2-fluoro-4-methoxybutan-1-amine dihydrochloride (CAS: 2097958-23-9). This molecule has emerged as a promising candidate for various therapeutic applications due to its unique structural and functional properties. The following research briefing provides an overview of the latest findings related to this compound, including its synthesis, pharmacological activities, and potential clinical applications.

The compound, characterized by its fluorinated and methoxylated amine structure, has been the subject of several recent studies aimed at elucidating its mechanism of action and therapeutic potential. Researchers have focused on its role as a modulator of specific biological pathways, particularly those involved in neurological and metabolic disorders. The presence of the fluorine atom and the methoxy group in its structure is believed to enhance its bioavailability and target specificity, making it a valuable scaffold for drug development.

One of the key studies published this year explored the synthesis and optimization of 2-(Aminomethyl)-2-fluoro-4-methoxybutan-1-amine dihydrochloride. The research team employed a multi-step synthetic route to achieve high purity and yield, with a focus on scalability for potential industrial production. The study also investigated the compound's stability under various physiological conditions, providing critical insights into its pharmacokinetic profile.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific receptor interactions, particularly those associated with neurotransmitter systems. Preliminary results suggest that it may have applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its potential as an anti-inflammatory agent has been explored, with promising results in reducing cytokine production in cellular models of inflammation.

Further research is underway to evaluate the safety and toxicity profile of 2-(Aminomethyl)-2-fluoro-4-methoxybutan-1-amine dihydrochloride. Early-stage clinical trials are anticipated to begin within the next year, pending regulatory approvals. The compound's unique properties and versatile applications position it as a significant focus area for future drug discovery efforts in the chemical biology and pharmaceutical industries.

In conclusion, 2-(Aminomethyl)-2-fluoro-4-methoxybutan-1-amine dihydrochloride represents a promising avenue for therapeutic development. Its structural features and biological activities warrant further investigation to fully unlock its potential. Continued research and collaboration across academic and industrial sectors will be essential to advance this compound toward clinical applications.